Cas no 129322-80-1 (1-[3-chloro-4-(trifluoromethyl)phenyl]ethan-1-one)

• Product Name: 1-[3-chloro-4-(trifluoromethyl)phenyl]ethan-1-one
• CAS No: 129322-80-1
• MF: C₉H₆ClF₃O
• MW: 222.591552257538
• CID: 2155908
• PubChem ID: 14793274
• Update Time: 2025-04-21

1-[3-chloro-4-(trifluoromethyl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-4-(trifluoromethyl)phenyl)ethanone
• 1-[3-chloro-4-(trifluoromethyl)phenyl]ethanone
• 1-[3-chloro-4-(trifluoromethyl)phenyl]ethan-1-one
• CS-0214790
• AKOS015995903
• F20200
• EN300-1929991
• DB-237631
• 129322-80-1
• ZBNBOFIGJIVXEF-UHFFFAOYSA-N
• SCHEMBL313146
• MFCD13194257
• EFA32280

• MDL： MFCD13194257
• Inchi： 1S/C9H6ClF3O/c1-5(14)6-2-3-7(8(10)4-6)9(11,12)13/h2-4H,1H3
• InChI Key： ZBNBOFIGJIVXEF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C)=O)C=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 222.0059270g/mol
• Monoisotopic Mass: 222.0059270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų